LAS38096

Specification

• CAS No.: 851371-22-7
• Molecular Formula: C17H12N6O
• Molecular Weight: 316.32 g/mol
• IUPAC Name: 4-(furan-2-yl)-N-pyridin-3-yl-5-pyrimidin-4-ylpyrimidin-2-amine
• Standard InChI: InChI=1S/C17H12N6O/c1-3-12(9-18-6-1)22-17-20-10-13(14-5-7-19-11-21-14)16(23-17)15-4-2-8-24-15/h1-11H,(H,20,22,23)
• Standard InChI Key: YRPIMMMBNUUYLG-UHFFFAOYSA-N
• SMILES: C1=CC(=CN=C1)NC2=NC=C(C(=N2)C3=CC=CO3)C4=NC=NC=C4
• Canonical SMILES: C1=CC(=CN=C1)NC2=NC=C(C(=N2)C3=CC=CO3)C4=NC=NC=C4
• Appearance: Solid powder

Introduction

LAS38096 is a potent, selective, and efficacious antagonist of the A2B adenosine receptor. It belongs to a novel series of N-heteroaryl 4'-(2-furyl)-4,5'-bipyrimidin-2'-amines, which have been identified as effective A2B adenosine receptor antagonists. This compound is primarily used for research purposes and is not available for patient use.

Pharmacological Profile

LAS38096 exhibits high affinity for the A2B adenosine receptor with a Ki value of 17 nM. It also demonstrates good selectivity over other adenosine receptors, with IC50 values greater than 1000 nM for A1, greater than 2500 nM for A2A, and greater than 1000 nM for A3. This selectivity is crucial for minimizing off-target effects and ensuring therapeutic efficacy.

Research Findings and Applications

LAS38096 has shown efficacy in functional in vitro models, indicating its potential for therapeutic applications. A2B adenosine receptors are implicated in various physiological processes, including inflammation and immune responses. The antagonism of these receptors by LAS38096 could provide insights into treating conditions such as asthma and other inflammatory diseases.

Table 1: Pharmacological Data for LAS38096

Receptor	Ki (nM)	IC50 (nM)
A2B	17	-
A1	>1000	>1000
A2A	>2500	>2500
A3	>1000	>1000